Cas no 1935455-02-9 (2-(4-Aminopyrimidin-2-yl)ethanol)

• Product Name: 2-(4-Aminopyrimidin-2-yl)ethanol
• CAS No: 1935455-02-9
• MF: C₆H₉N₃O
• MW: 139.1552
• CID: 4741078
• Update Time: 2026-02-25

2-(4-Aminopyrimidin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopyrimidin-2-yl)ethanol
• 2-(4-Aminopyrimidin-2-yl)ethanol

• Inchi： 1S/C6H9N3O/c7-5-1-3-8-6(9-5)2-4-10/h1,3,10H,2,4H2,(H2,7,8,9)
• InChI Key： UDUIHYZZMCRBBS-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C1=NC([H])=C([H])C(N([H])[H])=N1

Computed Properties

• Exact Mass: 139.074562g/mol
• Monoisotopic Mass: 139.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• Molecular Weight: 139.16g/mol
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-(4-Aminopyrimidin-2-yl)ethanol

Professional Introduction to Compound with CAS No. 1935455-02-9 and Product Name: 2-(4-Aminopyrimidin-2-yl)ethanol

The compound with the CAS number 1935455-02-9 and the product name 2-(4-Aminopyrimidin-2-yl)ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2-(4-Aminopyrimidin-2-yl)ethanol incorporates a pyrimidine core, which is a well-documented scaffold in the design of bioactive molecules. Pyrimidine derivatives are widely recognized for their role in various biological processes, making them attractive candidates for therapeutic intervention.

Recent research has highlighted the importance of 2-(4-Aminopyrimidin-2-yl)ethanol in the development of novel pharmacological agents. The presence of an amino group at the 4-position of the pyrimidine ring and an ethanol moiety at the 2-position introduces a high degree of functional diversity. This structural feature allows for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. The compound’s ability to interact with biological targets such as enzymes and receptors has been extensively studied, revealing its potential as a lead compound in drug discovery.

In the context of contemporary pharmaceutical research, 2-(4-Aminopyrimidin-2-yl)ethanol has been explored for its potential role in addressing various therapeutic challenges. One of the most promising areas of investigation is its application in oncology. Pyrimidine-based compounds have shown efficacy in inhibiting key enzymes involved in cancer cell proliferation and survival. The structural motifs present in 2-(4-Aminopyrimidin-2-yl)ethanol suggest that it may interfere with critical signaling pathways, such as those involving kinases and other enzymes overexpressed in tumor cells. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain cancer-related targets, positioning it as a valuable candidate for further development.

Furthermore, the compound’s chemical properties make it amenable to various synthetic strategies, allowing for the creation of libraries of derivatives with enhanced pharmacological profiles. The ethanol side chain provides a versatile handle for further functionalization, enabling the attachment of different groups that can modulate solubility, bioavailability, and target specificity. This flexibility is crucial in drug design, as it allows researchers to optimize compounds for specific therapeutic applications.

The use of computational methods has also played a pivotal role in understanding the interactions between 2-(4-Aminopyrimidin-2-yl)ethanol and biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on target proteins. These studies have provided insights into how the compound interacts with its intended targets, guiding efforts to improve its efficacy and reduce off-target effects. The integration of experimental data with computational modeling has accelerated the drug discovery process, making compounds like 2-(4-Aminopyrimidin-2-yl)ethanol more attractive for preclinical development.

Another area where 2-(4-Aminopyrimidin-2-yl)ethanol shows promise is in antimicrobial applications. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Pyrimidine derivatives have been recognized for their ability to disrupt bacterial cell wall synthesis and other vital processes. The structural features of 2-(4-Aminopyrimidin-2-yl)ethanol suggest that it may interfere with bacterial growth by inhibiting essential enzymes or disrupting cellular functions. Preliminary screenings have demonstrated its efficacy against certain bacterial strains, highlighting its potential as an alternative therapeutic option.

The synthesis and characterization of 2-(4-Aminopyrimidin-2-yl)ethanol have been refined through iterative optimization processes. Advanced synthetic techniques have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the pyrimidine core efficiently. Additionally, purification methods like high-performance liquid chromatography (HPLC) have been employed to isolate the compound in its purest form.

The pharmacokinetic properties of 2-(4-Aminopyrimidin-2-yl)ethanol are also under investigation to ensure its suitability for clinical use. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are carefully evaluated to predict how the compound behaves within the body. Studies have begun to explore its solubility, stability, and interaction with metabolic enzymes to assess its potential for therapeutic use. These studies are essential for determining appropriate dosing regimens and minimizing adverse effects.

In conclusion, 1935455-02-9 (also known as 2-(4-Aminopyrimidin-2-yl)ethanol) represents a promising candidate in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its ability to interact with biological targets and undergo further functionalization makes it an attractive lead compound for drug development. Ongoing research continues to uncover new aspects of its pharmacological properties, paving the way for innovative treatments in oncology and antimicrobial therapy.